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Compound of Interest

Compound Name: 2-(2-Pyridylmethyl)cyclopentanone

Cat. No.: B081499

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential safety and logistical information for the disposal of 2-
(2-Pyridylmethyl)cyclopentanone, ensuring procedures are clear, concise, and actionable.

Immediate Safety and Handling Protocols

2-(2-Pyridylmethyl)cyclopentanone is a flammable liquid that can cause skin and eye
irritation[1]. Adherence to strict safety protocols is mandatory during handling and disposal to
mitigate risks.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense. This includes:

o Eye Protection: Wear safety glasses with side-shields or goggles.
o Hand Protection: Use chemically resistant gloves.

» Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is
recommended[1].

Engineering Controls:
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» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors.

e Ensure an eyewash station and safety shower are readily accessible.

Fire Safety:

Keep the compound away from heat, sparks, open flames, and other ignition sources[1][2]

[3].
o Use explosion-proof electrical and ventilating equipment[1][2].
o Employ non-sparking tools when handling containers[1][2].

 In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam for
extinction[2].

Quantitative Data Summary

Property Value Source
Boiling Point 130 - 131 °C (266 - 268 °F) [1]
Density 0.951 g/cm3 at 25 °C (77 °F) [1]
Partition Coefficient (log Pow) 0.7 at 25 °C (77 °F) [1]
Flash Point 26 °C (78.8 °F) [4]

Note: The flash point is for the related compound Cyclopentanone and should be considered as
an indicator of flammability.

Step-by-Step Disposal Procedure

The disposal of 2-(2-Pyridylmethyl)cyclopentanone must be conducted in accordance with
national, state, and local regulations. Chemical waste generators are responsible for the
correct classification and disposal of their waste[5].

e Waste Identification and Classification:
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o Based on its properties as a flammable liquid, 2-(2-Pyridylmethyl)cyclopentanone is
classified as hazardous waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
waste classification codes.

o Waste Segregation and Collection:
o Do not mix 2-(2-Pyridylmethyl)cyclopentanone with other waste streams[1].

o Collect the waste in its original container or a designated, compatible, and properly sealed
waste container.

o Ensure the container is stored away from sources of ignition and incompatible materials
such as strong oxidizing agents and strong bases[2].

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-(2-
Pyridylmethyl)cyclopentanone,” and the associated hazards (e.g., "Flammable Liquid,"
“Irritant™).

o Include the accumulation start date and the name of the generating researcher or lab.
e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
or central hazardous waste storage facility.

o The storage area must be well-ventilated, cool, and secure.
» Disposal Request and Pickup:

o Contact your institution's EHS department or approved hazardous waste disposal
contractor to arrange for pickup.

o Provide all necessary documentation, including the waste manifest.
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Experimental Workflow: Disposal of 2-(2-
Pyridylmethyl)cyclopentanone

Preparation and Handling

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

l

Work in a Ventilated Fume Hood

Waste Collection

Transfer Waste to a
Designated Hazardous Waste Container

'

Do Not Mix with Other Waste Streams

'

Securely Seal the Container

Labeling aéld Storage

Label Container with:
- 'Hazardous Waste'
- Chemical Name
- Hazard Symbols (Flammable, Irritant)

'

Store in a Designated Cool,
Ventilated, and Secure Area

'

Keep Away from Ignition Sources
and Incompatible Materials

Final ]jisposal
y

Contact Institutional EHS or
Approved Waste Contractor

'

Arrange for Waste Pickup

'

Complete and Sign Waste Manifest
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Caption: Workflow for the safe disposal of 2-(2-Pyridylmethyl)cyclopentanone.

Disclaimer: This information is intended as a guide and does not supersede institutional or
regulatory requirements. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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